Cas no 2227868-27-9 (methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate)

• Product Name: methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate
• CAS No: 2227868-27-9
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6307987
• PubChem ID: 165669605
• Update Time: 2025-06-25

methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate
• 2227868-27-9
• EN300-1835654

• Inchi： 1S/C8H11NO3/c1-12-8(11)5-7(10)6-3-2-4-9-6/h2-4,7,9-10H,5H2,1H3/t7-/m1/s1
• InChI Key： XBLFJIZWMCYILJ-SSDOTTSWSA-N
• SMILES： O[C@H](CC(=O)OC)C1=CC=CN1

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate

Introduction to Methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate (CAS No. 2227868-27-9)

Methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate, a compound with the chemical identifier CAS No. 2227868-27-9, is a specialized molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various scientific applications, particularly in the development of innovative therapeutic agents and biochemical studies.

The molecular structure of methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate consists of a propanoate ester moiety linked to a pyrrole ring, with a stereochemically defined (3R) configuration at the hydroxyl group. This specific arrangement imparts distinct physicochemical properties to the compound, making it a valuable scaffold for medicinal chemistry investigations. The presence of the pyrrole ring not only contributes to its aromatic character but also opens up possibilities for interactions with biological targets, such as enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate. Researchers have been investigating its effects on various biological pathways, particularly those relevant to metabolic disorders and inflammatory conditions. The stereochemistry of the compound is particularly noteworthy, as enantiomeric differences can significantly influence biological activity. The (3R) configuration has been found to exhibit enhanced binding affinity and efficacy in certain models, highlighting the importance of precise stereochemical control in drug design.

One of the most compelling aspects of methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate is its potential as a precursor for more complex molecules. The pyrrole ring can serve as a versatile platform for further functionalization, allowing chemists to design derivatives with tailored properties. For instance, modifications at the 2-position of the pyrrole ring can introduce additional pharmacophores that enhance target specificity or improve pharmacokinetic profiles. Such modifications are crucial for developing novel therapeutics that address unmet medical needs.

The compound's utility extends beyond drug development into the realm of biochemical research. Its unique structure makes it an excellent candidate for studying enzyme mechanisms and substrate recognition. By employing techniques such as X-ray crystallography and computational modeling, scientists can gain insights into how methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate interacts with biological targets at the molecular level. These studies not only advance our understanding of fundamental biological processes but also provide critical data for rational drug design.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate. These innovations have reduced costs and improved availability, making it more accessible for both academic and industrial research purposes. The ability to produce this compound reliably and in high purity is essential for conducting rigorous scientific studies and ensuring reproducibility across different laboratories.

The integration of methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate into preclinical and clinical trials has also been a focus of recent research efforts. Early-stage studies have demonstrated promising results in models of metabolic diseases and inflammation, suggesting that derivatives of this compound may have therapeutic potential. As these studies progress, they will provide valuable data to support further development efforts and potentially lead to new treatments for patients worldwide.

In conclusion, methyl (3R)-3-hydroxy-3-(1H-pyrrol-2-yl)propanoate represents a significant advancement in chemical and biomedical research. Its unique structural features, coupled with its potential as a pharmacological scaffold and biochemical probe, make it a compelling subject of study. As research continues to uncover new applications and therapeutic possibilities, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in medicine today.